4-nitrobenzyl 3-(acetylamino)benzoate

• IUPAC Name: (4-nitrophenyl)methyl 3-acetamidobenzoate
• InChI: InChI=1S/C16H14N2O5/c1-11(19)17-14-4-2-3-13(9-14)16(20)23-10-12-5-7-15(8-6-12)18(21)22/h2-9H,10H2,1H3,(H,17,19)
• InChI Key: VDNOIZPAAWXIPN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C(=O)OCC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C16H14N2O5
• Molecular Weight: 314.29 g/mol

Description

4-nitrobenzyl 3-(acetylamino)benzoate, also known as NBD-ABA, is a chemical compound used in scientific research for its fluorescent properties. This compound is synthesized through a multi-step process and has a variety of applications in biochemistry and biophysics.

Mechanism of Action

The fluorescent properties of 4-nitrobenzyl 3-(acetylamino)benzoate are due to its unique chemical structure, which allows it to absorb and emit light in the visible range. When excited with light of a specific wavelength, 4-nitrobenzyl 3-(acetylamino)benzoate emits light at a longer wavelength, which can be detected and measured. This process is known as fluorescence and is used to study the behavior of proteins and other biomolecules.
Biochemical and Physiological Effects
4-nitrobenzyl 3-(acetylamino)benzoate has no known biochemical or physiological effects on its own. However, when incorporated into proteins and peptides, it can affect their structure and function. This can be both an advantage and a limitation, depending on the specific research question being addressed.

Advantages and Limitations for Lab Experiments

One advantage of using 4-nitrobenzyl 3-(acetylamino)benzoate in lab experiments is its high sensitivity and specificity. This compound can detect changes in protein conformation and activity at very low concentrations. However, its use is limited to in vitro experiments and cannot be used in vivo.

Future Directions

There are many potential future directions for research involving 4-nitrobenzyl 3-(acetylamino)benzoate. Some possible areas of study include:
1. Developing new applications for 4-nitrobenzyl 3-(acetylamino)benzoate in the study of protein-protein interactions and signaling pathways.
2. Investigating the use of 4-nitrobenzyl 3-(acetylamino)benzoate in drug discovery and development, particularly for drugs that target proteins and enzymes.
3. Exploring the use of 4-nitrobenzyl 3-(acetylamino)benzoate in the development of biosensors for medical and environmental monitoring.
4. Investigating the use of 4-nitrobenzyl 3-(acetylamino)benzoate in the study of protein folding and misfolding, which is implicated in many diseases, including Alzheimer's and Parkinson's.
In conclusion, 4-nitrobenzyl 3-(acetylamino)benzoate is a valuable tool for scientific research, with a wide range of applications in biochemistry and biophysics. Its unique fluorescent properties allow researchers to study protein structure and function in real-time, and it has many potential future directions for research.

Synthesis Methods

The synthesis of 4-nitrobenzyl 3-(acetylamino)benzoate involves several steps, starting with the reaction of 4-nitrobenzyl chloride with 3-aminobenzoic acid to form 4-nitrobenzyl 3-aminobenzoate. This intermediate compound is then acetylated to form 4-nitrobenzyl 3-(acetylamino)benzoate. The synthesis process is complex and requires careful attention to detail to ensure the purity of the final product.

Scientific Research Applications

4-nitrobenzyl 3-(acetylamino)benzoate is widely used in scientific research as a fluorescent probe for studying protein structure and function. This compound can be incorporated into proteins and peptides, allowing researchers to track their movement and interactions in real-time. It is also used to study the kinetics of enzyme-catalyzed reactions and to monitor changes in pH and temperature.